Cas no 1690908-69-0 (3-(Cyclobutylmethyl)-5-fluoro-1H-indole)

3-(Cyclobutylmethyl)-5-fluoro-1H-indole is a synthetic organic compound with notable structural features. It boasts a cyclobutylmethyl substituent and a 5-fluoro group, which contribute to its unique chemical properties. This compound is of interest for its potential applications in medicinal chemistry, particularly in the development of novel pharmaceuticals. Its structural diversity and functional groups make it a valuable tool for researchers in the field.

3-(Cyclobutylmethyl)-5-fluoro-1H-indole structure

1690908-69-0 structure

Product Name:3-(Cyclobutylmethyl)-5-fluoro-1H-indole

CAS No:1690908-69-0

MF:C₁₃H₁₄FN

MW:203.255366802216

CID:5712501

PubChem ID:86276668

Update Time:2025-06-25

3-(Cyclobutylmethyl)-5-fluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

- KS-8885
- 1690908-69-0
- 3-(Cyclobutylmethyl)-5-fluoro-1H-indole
- AKOS027393100
- 1H-Indole, 3-(cyclobutylmethyl)-5-fluoro-
- MDL： MFCD27995772
- Inchi： 1S/C13H14FN/c14-11-4-5-13-12(7-11)10(8-15-13)6-9-2-1-3-9/h4-5,7-9,15H,1-3,6H2
- InChI Key： FWVAPAMMFADNFM-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(=CN2)CC1CCC1

Computed Properties

Exact Mass: 203.111027613g/mol
Monoisotopic Mass: 203.111027613g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 15.8Å²

Experimental Properties

Density: 1.224±0.06 g/cm3(Predicted)
Boiling Point: 346.5±22.0 °C(Predicted)
pka: 16.54±0.30(Predicted)

3-(Cyclobutylmethyl)-5-fluoro-1H-indole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM235130-1g	3-(Cyclobutylmethyl)-5-fluoro-1H-indole	1690908-69-0	95%+	1g	$517	2023-01-19
Chemenu	CM235130-1g	3-(Cyclobutylmethyl)-5-fluoro-1H-indole	1690908-69-0	95%+	1g	$517	2021-08-04